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Compound of Interest

Compound Name: Methoxymethyl propionate

Cat. No.: B3151254 Get Quote

A Note on Methoxymethyl Propionate (MMP): Extensive literature searches did not yield

specific research data on the application of methoxymethyl propionate (MMP) as an

electrolyte additive in battery research. The available scientific literature focuses on a related

compound, methyl propionate (MP), which has been investigated for its role in enhancing

battery performance, particularly at low temperatures. This document provides detailed

application notes and protocols based on the available research for methyl propionate (MP).

Researchers interested in MMP may consider these protocols for MP as a starting point for

exploratory studies, keeping in mind the chemical differences between the two compounds.

Methyl Propionate (MP) as an Electrolyte Co-Solvent
for Wide-Temperature Range Lithium-Ion Batteries
Audience: Researchers, scientists, and battery development professionals.

Core Application: Methyl propionate (MP) is utilized as a co-solvent in lithium-ion battery

electrolytes to improve performance over a wide operating temperature range, especially at low

temperatures.[1][2][3] Its low viscosity and low freezing point contribute to enhanced ionic

conductivity when blended with standard carbonate solvents.[1][3]
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The following tables summarize the quantitative data from studies on electrolytes containing

methyl propionate.

Table 1: Performance of MP-Based Electrolytes in Prototype Li-Ion Cells
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Cell Type

Electrolyt
e
Composit
ion

Test
Condition

Performa
nce
Metric

Result
Baseline
Comparis
on

Referenc
e

MCMB-

LiNiCoAlO₂

Prototype

Cells

1.20M

LiPF₆ in

EC+EMC+

MP

(20:20:60

v/v %)

-50°C
Discharge

Rate
Up to 2.0C

Not

specified
[2][3]

MCMB-

LiNiCoAlO₂

Prototype

Cells

1.20M

LiPF₆ in

EC+EMC+

MP

(20:20:60

v/v %)

-40°C
Discharge

Rate
Up to 5.0C

Five-fold

improveme

nt

[1][2][3]

Quallion 12

Ah NCA

Cells

MP-based

electrolyte
-50°C

Capacity

Retention

>75% of

room

temperatur

e capacity

at up to 2C

rates

Not

specified
[4]

Quallion

0.25Ah

Cells

1.2M LiPF₆

+ 0.10M

LiBOB in

EC+EMC+

MP

(20:20:60

vol %)

-20°C

Discharge

Energy (at

20C rate)

62.2 Wh/kg

11-fold

increase

(vs. 5.5

Wh/kg)

[1][4]

Li[Ni₁₋ₓ₋y

CoₓAlᵧ]O₂/

Graphite-

SiO Pouch

Cells

1.2M LiPF₆

in

EC:EMC:D

MC

(25:5:70) +

40°C Long-term

Cycling

Similar

capacity

retention to

ester-free

control

- [5]
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20% MP +

2% VC

Li[Ni₁₋ₓ₋y

CoₓAlᵧ]O₂/

Graphite-

SiO Pouch

Cells

1.2M LiPF₆

in

EC:EMC:D

MC

(25:5:70) +

20% MP +

2% VC

60°C, 500h

Storage

(Voltage

Drop)

Least

voltage

drop

compared

to EA and

MB

Better

performanc

e than

other

esters

[5]

Quallion

0.25Ah

Cells

LiPF₆ in

FEC+EMC

+MP

20°C,

100% DOD
Cycle Life

>99.5%

initial

capacity

after 1,600

cycles

Not

specified
[4]

EC: Ethylene Carbonate, EMC: Ethyl Methyl Carbonate, DMC: Dimethyl Carbonate, MP:

Methyl Propionate, FEC: Fluoroethylene Carbonate, VC: Vinylene Carbonate, LiBOB: Lithium

Bis(oxalate)borate, NCA: LiNiCoAlO₂, MCMB: Mesocarbon Microbeads

Experimental Protocols
Protocol 1: Preparation of Methyl Propionate-Based
Electrolyte
This protocol describes the preparation of a common MP-based electrolyte formulation. All

procedures should be carried out in an argon-filled glovebox with H₂O and O₂ levels below 1

ppm.

Materials:

Lithium hexafluorophosphate (LiPF₆), battery grade

Ethylene carbonate (EC), battery grade

Ethyl methyl carbonate (EMC), battery grade
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Methyl propionate (MP), battery grade

(Optional) Additives such as Vinylene Carbonate (VC) or Lithium Bis(oxalate)borate (LiBOB)

Precision balance

Volumetric flasks and pipettes

Magnetic stirrer and stir bars

Procedure:

Solvent Mixture Preparation:

In a volumetric flask, prepare the solvent blend by mixing the desired volumes of EC,

EMC, and MP. For the EC+EMC+MP (20:20:60 v/v %) formulation, combine 20 mL of EC,

20 mL of EMC, and 60 mL of MP for a total of 100 mL.

Seal the flask and stir the mixture for at least 30 minutes to ensure homogeneity.

Salt Dissolution:

Weigh the required amount of LiPF₆ salt to achieve the target concentration (e.g., 1.2 M).

Slowly add the weighed LiPF₆ to the solvent mixture while stirring continuously. The

dissolution of LiPF₆ is an endothermic process, so the container may cool down.

Continue stirring until all the salt has completely dissolved. This may take several hours.

(Optional) Addition of Secondary Additives:

If using additives like VC or LiBOB, weigh the appropriate amount (e.g., to achieve 2% by

weight for VC or 0.1 M for LiBOB) and add it to the prepared electrolyte.

Stir until the additive is fully dissolved.

Storage:
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Store the final electrolyte solution in a sealed, airtight container inside the glovebox,

protected from light.

Protocol 2: Coin Cell Assembly for Electrochemical
Testing
This protocol outlines the assembly of a standard 2032-type coin cell for evaluating the

performance of the prepared electrolyte.

Materials:

Cathode and anode discs (e.g., LiNiCoAlO₂ and graphite)

Celgard separator

Stainless steel 2032 coin cell components (casings, spacers, spring)

Prepared MP-based electrolyte

Micropipette

Crimping machine

Procedure:

Component Preparation: Ensure all components are dried under vacuum at an appropriate

temperature before being transferred into the glovebox (e.g., electrodes at 120°C, separator

at 70°C).

Assembly Stack:

Place the negative electrode casing on the base of the crimper die.

Place the anode disc in the center of the casing.

Using a micropipette, dispense a few drops of the MP-based electrolyte onto the anode

surface to wet it completely.
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Place the separator disc on top of the wetted anode.

Add another few drops of electrolyte to the separator.

Place the cathode disc on top of the separator.

Add a final drop of electrolyte to the cathode.

Place a stainless steel spacer on top of the cathode, followed by the spring.

Carefully place the positive electrode cap on top of the assembly.

Crimping: Transfer the assembled cell to the crimper and apply pressure to seal the cell.

Resting: Allow the assembled cell to rest for at least 12 hours before commencing

electrochemical testing to ensure proper electrolyte wetting of the electrodes.

Protocol 3: Electrochemical Performance Evaluation
This protocol details common electrochemical tests performed to characterize battery

performance.

Equipment:

Multi-channel battery testing system (e.g., Arbin, Neware)

Electrochemical impedance spectroscopy (EIS) analyzer

Temperature-controlled chamber

Procedures:

Formation Cycles:

Cycle the cell at a low C-rate (e.g., C/20 or C/10) for the first 1-2 cycles at room

temperature. This step is crucial for the formation of a stable Solid Electrolyte Interphase

(SEI).

Cycling Stability Test:
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Cycle the cell at a constant C-rate (e.g., C/2 charge, 1C discharge) at a specific

temperature (e.g., 20°C, 40°C).

Record the discharge capacity and coulombic efficiency for each cycle over a prolonged

period (e.g., 200-1000 cycles).[4]

Rate Capability Test:

Charge the cell at a constant rate (e.g., C/2) and then discharge it at varying C-rates (e.g.,

C/10, C/5, C/2, 1C, 2C, 5C, etc.).

To evaluate low-temperature performance, place the cell in a temperature chamber and

allow it to stabilize at the target temperature (e.g., -20°C, -40°C, -50°C) for several hours

before testing.[1][2][3]

Record the discharge capacity at each rate.

Electrochemical Impedance Spectroscopy (EIS):

Measure the impedance of the cell at a specific state of charge (e.g., 50% SOC) over a

frequency range (e.g., 100 kHz to 10 mHz).

EIS can be performed at different temperatures and after a certain number of cycles to

monitor changes in cell resistance.

Visualizations
The following diagrams illustrate the experimental workflow and the proposed mechanism of

action for methyl propionate in electrolytes.
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Fig. 1: Experimental workflow from electrolyte preparation to electrochemical testing.
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Fig. 2: Logical relationship of how Methyl Propionate improves low-temperature performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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